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Compound of Interest

Compound Name: 3-Mercaptooctyl-acetate-d5

Cat. No.: B12372379

This technical guide provides a comprehensive overview of the safety data for 3-
Mercaptooctyl-acetate-d5, compiled for researchers, scientists, and professionals in drug
development. The information herein is synthesized from available data on analogous non-
deuterated compounds.

Chemical and Physical Properties

Quantitative data for 3-Mercaptooctyl-acetate and related compounds are summarized below. It
is important to note that the deuterated form, 3-Mercaptooctyl-acetate-d5, is expected to have
a slightly higher molecular weight.
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Property Value Source
Molecular Formula C10H2002S PubChem[1]
Molecular Weight 204.33 g/mol PubChem[1]
XLogP3 3.2 PubChem[1]
Hydrogen Bond Donor Count 0 PubChem[1]
Hydrogen Bond Acceptor

Count 2 PubChem[1]
Rotatable Bond Count 9 PubChem[1]
Exact Mass 204.11840105 Da PubChem[1]
Monoisotopic Mass 204.11840105 Da PubChem[1]
Topological Polar Surface Area  27.3 A2 PubChem[1]
Heavy Atom Count 13 PubChem[1]

Hazard Identification and Safety Precautions

Based on safety data sheets for similar mercapto-acetate compounds, 3-Mercaptooctyl-
acetate-d5 should be handled as a potentially hazardous substance. The primary hazards are
associated with its flammability and potential for skin and eye irritation.

GHS Hazard Statements for Analogous Compounds:
e H227: Combustible liquid.

e H314: Causes severe skin burns and eye damage.[2]

e H302: Harmful if swallowed.[3]

Precautionary Statements:

e Prevention:

o Keep away from heat, sparks, open flames, and hot surfaces. — No smoking.[4]
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o Wear protective gloves, eye protection, and face protection.[4]

o Use only in a well-ventilated area.

o Wash skin thoroughly after handling.

e Response:

[¢]

If on skin (or hair): Take off immediately all contaminated clothing. Rinse skin with
water/shower.[2][4]

[¢]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[2]

[¢]

If swallowed: Rinse mouth. Do NOT induce vomiting.[2]

[¢]

In case of fire: Use dry sand, dry chemical, or alcohol-resistant foam to extinguish.
e Storage:

o Store in a well-ventilated place. Keep cool.[4]

o Keep container tightly closed.[4]
e Disposal:

o Dispose of contents/container to an approved waste disposal plant.

Experimental Protocols: Safe Handling Workflow

The following diagram outlines a general workflow for the safe handling of 3-Mercaptooctyl-
acetate-d5 in a laboratory setting.
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Figure 1. A generalized workflow for the safe laboratory handling of 3-Mercaptooctyl-acetate-
ds.

First Aid Measures

In the event of exposure, follow these first aid protocols, which are based on data for similar

compounds.
Exposure Route First Aid Measures
Remove to fresh air. If not breathing, give
Inhalation artificial respiration. If breathing is difficult, give

oxygen. Get medical attention.

Immediately flush skin with plenty of water for at
_ least 15 minutes while removing contaminated
Skin Contact ) ] )
clothing and shoes. Get medical attention

immediately.[4]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) i )

upper and lower eyelids. Get medical attention

immediately.[4]

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion , _ _
mouth with water. Get medical attention

immediately.[2]

Fire Fighting Measures
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Aspect

Recommendation

Suitable Extinguishing Media

Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.

Specific Hazards Arising from the Chemical

Combustible liquid. Vapors may form explosive
mixtures with air. Vapors are heavier than air

and may spread along floors.

Special Protective Equipment for Fire-fighters

Wear self-contained breathing apparatus for

firefighting if necessary.

Signaling Pathways and Logical Relationships

The following diagram illustrates the logical relationship between hazard identification, risk

assessment, and control measures, a fundamental concept in chemical safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Safety Guide: 3-Mercaptooctyl-acetate-d5].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12372379#3-mercaptooctyl-acetate-d5-safety-data-
sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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